Cas no 57342-19-5 ((3,4-Dimethoxy-benzyl)-pyridin-3-ylmethyl-amine)

• Product Name: (3,4-Dimethoxy-benzyl)-pyridin-3-ylmethyl-amine
• CAS No: 57342-19-5
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• MDL: MFCD01135525
• CID: 3078150
• PubChem ID: 791932
• Update Time: 2025-06-26

(3,4-Dimethoxy-benzyl)-pyridin-3-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• (3,4-Dimethoxy-benzyl)-pyridin-3-ylmethyl-amine
• 57342-19-5
• SR-01000370512-1
• STK134720
• 1-(3,4-dimethoxyphenyl)-N-(pyridin-3-ylmethyl)methanamine
• [(3,4-dimethoxyphenyl)methyl](pyridin-3-ylmethyl)amine
• N-(3,4-Dimethoxybenzyl)-1-(pyridin-3-yl)methanamine
• AKOS000300082
• [(3,4-dimethoxyphenyl)methyl][(pyridin-3-yl)methyl]amine
• Oprea1_055407
• CS-0362147
• SR-01000370512

• MDL： MFCD01135525
• Inchi： 1S/C15H18N2O2/c1-18-14-6-5-12(8-15(14)19-2)9-17-11-13-4-3-7-16-10-13/h3-8,10,17H,9,11H2,1-2H3
• InChI Key： VFCPBLWFLZVXFA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CNCC1C=NC=CC=1)OC

Computed Properties

• Exact Mass: 258.136827821Da
• Monoisotopic Mass: 258.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Additional information on (3,4-Dimethoxy-benzyl)-pyridin-3-ylmethyl-amine

(3,4-Dimethoxy-benzyl)-pyridin-3-ylmethyl-amine: A Comprehensive Overview

The compound with CAS No 57342-19-5, commonly referred to as (3,4-Dimethoxy-benzyl)-pyridin-3-ylmethyl-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a dimethoxybenzyl group and an amine functionality. The dimethoxybenzyl moiety contributes to the molecule's stability and potential bioavailability, while the pyridin-3-ylmethyl group introduces aromaticity and electronic properties that are crucial for its reactivity and interactions within biological systems.

Recent studies have highlighted the importance of (3,4-Dimethoxy-benzyl)-pyridin-3-ylmethyl-amine in drug discovery and development. Its structure allows for a wide range of applications, including as a precursor for more complex molecules or as an active ingredient in pharmaceutical formulations. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition assays, where its dimethoxybenzyl group plays a pivotal role in binding affinity. This has led to promising results in the context of anti-inflammatory and anticancer therapies.

The synthesis of (3,4-Dimethoxy-benzyl)-pyridin-3-ylmethyl-amine involves a multi-step process that typically begins with the preparation of the dimethoxybenzaldehyde intermediate. This is followed by a series of coupling reactions to introduce the pyridine ring and the amine functionality. The optimization of these steps has been a focus of recent research, with advancements in catalytic methods and green chemistry practices significantly improving yield and reducing environmental impact.

In terms of biological activity, this compound has shown remarkable selectivity towards certain protein targets, making it a valuable tool in studying cellular signaling pathways. For instance, studies have demonstrated its ability to modulate kinase activity, which is critical in processes such as cell proliferation and apoptosis. The pyridin-3-ylmethyl group has been identified as a key determinant of this activity, suggesting that structural modifications could further enhance its therapeutic potential.

Moreover, the compound's pharmacokinetic properties have been extensively investigated. Its dimethoxybenzyl group contributes to lipophilicity, which enhances absorption across biological membranes. However, this also raises considerations regarding toxicity and bioaccumulation, areas that are currently under active research scrutiny.

Looking ahead, the integration of computational chemistry techniques with experimental approaches promises to unlock new insights into the behavior of (3,4-Dimethoxy-benzyl)-pyridin-3-ylmethyl-amine at the molecular level. Machine learning algorithms are being employed to predict its interactions with various biomolecules, paving the way for personalized medicine applications.

In conclusion, (3,4-Dimethoxy-benzyl)-pyridin-3-ylmethyl-amine stands as a testament to the ingenuity of modern chemical synthesis and its potential impact on human health. As research continues to unravel its mechanisms and applications, this compound is poised to play an increasingly significant role in both academic and industrial settings.